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Compound of Interest

Compound Name: Benzyldihydrochlorothiazide

Cat. No.: B15350505 Get Quote

Introduction

Benzyldihydrochlorothiazide is a thiazide diuretic used in the management of hypertension.

[1] Accurate and reliable quantification of Benzyldihydrochlorothiazide in human plasma is

crucial for pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence studies.

This application note describes a proposed High-Performance Liquid Chromatography with

Ultraviolet detection (HPLC-UV) method for the determination of

Benzyldihydrochlorothiazide in human plasma. The method is designed to be simple, rapid,

and suitable for the analysis of a large number of samples. The physicochemical properties of

Benzyldihydrochlorothiazide are presented in Table 1.

Table 1: Physicochemical Properties of Benzyldihydrochlorothiazide
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Property Value Reference

Chemical Name

6-chloro-3,4-dihydro-3-

(phenylmethyl)-2H-1,2,4-

benzothiadiazine-7-

sulfonamide 1,1-dioxide

[2]

CAS Number 1824-50-6 [2]

Molecular Formula C₁₄H₁₄ClN₃O₄S₂ [2][3]

Molecular Weight 387.86 g/mol [2][3]

Appearance Pale Yellow Solid [1]

Experimental Protocol
Materials and Reagents

Benzyldihydrochlorothiazide reference standard (purity >98%)

Benzylhydrochlorothiazide-d5 (Internal Standard, IS)[4]

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Water (HPLC grade, filtered and degassed)

Formic acid (analytical grade)

Human plasma (drug-free, sourced from a certified vendor)

Instrumentation and Chromatographic Conditions
A standard HPLC system equipped with a UV detector is suitable for this method. The

proposed chromatographic conditions are summarized in Table 2.

Table 2: Proposed HPLC-UV Chromatographic Conditions
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Parameter Condition

HPLC System Agilent 1260 Infinity II or equivalent

Column
C18 reverse-phase column (e.g., 4.6 x 150 mm,

5 µm particle size)

Mobile Phase
Acetonitrile:Water with 0.1% Formic Acid (50:50,

v/v)

Flow Rate 1.0 mL/min

Injection Volume 20 µL

Column Temperature 30 °C

UV Detection Wavelength 275 nm[5]

Internal Standard (IS) Benzylhydrochlorothiazide-d5

Preparation of Standard and Quality Control (QC)
Samples

Stock Solutions (1 mg/mL): Accurately weigh and dissolve Benzyldihydrochlorothiazide
and Benzylhydrochlorothiazide-d5 (IS) in methanol to prepare individual stock solutions of 1

mg/mL.

Working Standard Solutions: Prepare working standard solutions of

Benzyldihydrochlorothiazide by serial dilution of the stock solution with 50:50

acetonitrile:water.

Calibration Curve (CC) and Quality Control (QC) Samples: Spike drug-free human plasma

with the appropriate working standard solutions to prepare CC samples at concentrations of

50, 100, 250, 500, 1000, 2500, and 5000 ng/mL. Prepare QC samples at low, medium, and

high concentrations (e.g., 150, 2000, and 4000 ng/mL).

Sample Preparation (Protein Precipitation)
Protein precipitation is a simple and effective method for removing proteins from plasma

samples.[6][7]
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To 100 µL of plasma sample (blank, CC, QC, or unknown), add 20 µL of the IS working

solution (e.g., 1 µg/mL).

Add 300 µL of cold acetonitrile to precipitate the plasma proteins.[8]

Vortex the mixture for 1 minute.

Centrifuge at 10,000 rpm for 10 minutes at 4 °C.

Transfer the supernatant to a clean tube and inject 20 µL into the HPLC system.
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Sample Preparation Workflow

100 µL Plasma Sample Add 20 µL Internal Standard Add 300 µL Acetonitrile Vortex for 1 min Centrifuge at 10,000 rpm Transfer Supernatant Inject 20 µL into HPLC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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